Cas no 1807074-59-4 (6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-carbonyl chloride)

• Product Name: 6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-carbonyl chloride
• CAS No: 1807074-59-4
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4888769
• Update Time: 2025-05-20

6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO3/c1-15-8-5(13)3(6(9)14)2-4(12-8)7(10)11/h2,7,13H,1H3
• InChI Key： HDBBSKZHNQFGEQ-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(N=C(C(F)F)C=1)OC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4

Additional information on 6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-carbonyl chloride

Introduction to 6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-carbonyl chloride (CAS No. 1807074-59-4)

6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-carbonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, identified by the CAS number 1807074-59-4, belongs to the pyridine derivatives class, which is widely recognized for its role in synthesizing bioactive molecules. The presence of both difluoromethyl and hydroxy functional groups, along with the methoxy substituent and the reactive carbonyl chloride moiety, makes this molecule a valuable intermediate in constructing complex molecular architectures.

The difluoromethyl group is particularly noteworthy as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. In recent years, there has been a surge in research focusing on the incorporation of fluorinated aromatic and heteroaromatic systems into therapeutic agents, owing to their demonstrated ability to improve drug efficacy and reduce side effects. The hydroxy group adds another layer of reactivity, enabling further functionalization through various chemical transformations such as esterification, etherification, or oxidation processes.

The methoxy substituent at the 2-position of the pyridine ring contributes to the overall electronic properties of the molecule, influencing its interaction with biological targets. This structural motif is commonly found in natural products and pharmacologically active compounds, underscoring its importance in drug design. Moreover, the terminal carbonyl chloride group is a highly reactive electrophile, making it an excellent choice for introducing acylating functionalities into other molecules. This reactivity is particularly useful in peptide synthesis, where it serves as a coupling agent to link amino acids together.

In the context of modern pharmaceutical research, compounds like 6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-carbonyl chloride are being explored for their potential in developing novel therapeutic agents targeting various diseases. For instance, recent studies have highlighted the role of pyridine derivatives in modulating enzyme activity and receptor binding. The combination of fluorine atoms and hydroxyl groups in this compound may contribute to enhanced binding interactions with biological macromolecules, which is crucial for achieving high selectivity and potency.

One notable application of this compound is in the synthesis of kinase inhibitors, which are key players in treating cancers and inflammatory diseases. The difluoromethyl group can improve the metabolic stability of kinase inhibitors by preventing rapid degradation by cytochrome P450 enzymes. Additionally, the presence of a hydroxy group allows for further derivatization to fine-tune pharmacokinetic profiles. The carbonyl chloride functionality enables efficient coupling with nucleophiles, facilitating the construction of complex scaffolds that mimic natural product structures known to exhibit potent biological activity.

Recent advancements in computational chemistry have also enhanced our understanding of how structural features like those present in 6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-carbonyl chloride influence molecular behavior. Molecular modeling studies have shown that the electron-withdrawing nature of the difluoromethyl group can stabilize positive charges on adjacent atoms, improving interactions with negatively charged residues in protein binding pockets. Similarly, the orientation of the hydroxy group can be optimized to maximize hydrogen bonding interactions with biological targets.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to access complex molecular architectures efficiently. The use of intermediates like 6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-carbonyl chloride streamlines synthetic routes by providing a ready-made platform for further functionalization. This approach not only saves time but also reduces costs associated with multi-step syntheses. Furthermore, green chemistry principles have encouraged researchers to develop more sustainable synthetic strategies, and compounds like this one can be incorporated into processes that minimize waste and hazardous byproducts.

In conclusion,6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-carbonyl chloride (CAS No. 1807074-59-4) represents a promising building block for drug discovery efforts aimed at addressing unmet medical needs. Its unique structural features—combining a difluoromethyl, a hydroxy, a methoxy, and a reactive carbonyl chloride—make it an invaluable asset for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound and its derivatives,6-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-4-carbonyl chloride is poised to play an increasingly significant role in shaping the future of pharmaceutical innovation.